Cas no 61891-34-7 (Aluminum flufenamate)

• Product Name: Aluminum flufenamate
• CAS No: 61891-34-7
• MF: C₄₂H₂₇AlF₉N₃O₆
• MW: 867.647461175919
• CID: 463676
• Update Time: 2023-08-02

Aluminum flufenamate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-, aluminum salt (3:1)
• Alfenamine
• Aluminum flufenamate
• Opyrin
• Alufenamine
• Alfenamin
• Aluminium flufenamate
• Aluminum flufenamate [JAN]
• Flufenamic acid, aluminium salt
• 9NZ7H8YAHG
• TS 1801
• Tris(N-(alpha,alpha,alpha-trifluoro-m-tolyl)anthranilato)aluminum
• Aluminum, tris(2-((3-(trifluoromethyl)phenyl)amino)benzoato-N,O)-
• Aluminum N-(3'-trifluoromethylpheny)anthranilate
• Tris(2-((3-(trifluoromethyl)phenyl)amino)benzoato-N,O)aluminium
• ALUMINUM, TRIS(N-(alpha,alpha,alpha-TRIFLUORO-m-TOLYL)ANTHRAN

• Inchi： 1S/3C14H10F3NO2.Al/c3*15-14(16,17)9-4-3-5-10(8-9)18-12-7-2-1-6-11(12)13(19)20;/h3*1-8,18H,(H,19,20);/q;;;+3/p-3
• InChI Key： OSQHGAXCVAYZPZ-UHFFFAOYSA-K
• SMILES： [Al+3].FC(C1C=CC=C(C=1)NC1C=CC=CC=1C(=O)[O-])(F)F.FC(C1C=CC=C(C=1)NC1C=CC=CC=1C(=O)[O-])(F)F.FC(C1C=CC=C(C=1)NC1C=CC=CC=1C(=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 61
• Rotatable Bond Count: 6
• Complexity: 340
• Topological Polar Surface Area: 157